Cas no 1360437-68-8 (2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride)
2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine HCl
- 2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride
-
- Inchi: 1S/C11H14F3N3.ClH/c12-11(13,14)9-3-6-16-10(17-9)7-8-1-4-15-5-2-8;/h3,6,8,15H,1-2,4-5,7H2;1H
- InChI Key: XFRHNDATFRNGIM-UHFFFAOYSA-N
- SMILES: Cl.FC(C1=CC=NC(CC2CCNCC2)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 239
- Topological Polar Surface Area: 37.8
2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0084-5g |
2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine hydrochloride |
1360437-68-8 | 95% | 5g |
$2689 | 2023-09-07 |
2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride
Introduction to 2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride (CAS No: 1360437-68-8)
2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride, with the CAS number 1360437-68-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both piperidine and trifluoromethyl groups in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further research and exploration.
The piperidine moiety is a six-membered heterocyclic amine that is commonly found in many bioactive molecules. Its ability to form stable hydrogen bonds and its role in modulating the pharmacokinetic properties of drugs make it a preferred scaffold in medicinal chemistry. In contrast, the trifluoromethyl group is a halogen substituent that enhances the metabolic stability of compounds and can influence their binding affinity to biological targets. The combination of these two functional groups in 2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride suggests a promising profile for therapeutic applications.
Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. The structure of 2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride aligns well with this trend, as it possesses the potential to engage with various biological pathways. For instance, the pyrimidine ring is a common pharmacophore in nucleoside analogs, which are widely used in antiviral and anticancer therapies. The introduction of a trifluoromethyl group can further optimize the pharmacological properties of such compounds by improving their lipophilicity and binding affinity.
In the realm of oncology, there has been growing interest in developing small molecule inhibitors that target specific kinases involved in cancer progression. Piperidine-based derivatives have shown promise as kinase inhibitors due to their ability to mimic natural substrates and disrupt signaling pathways. The compound 2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride could be a valuable tool in this context, as it combines the kinase-binding properties of piperidine with the metabolic stability provided by the trifluoromethyl group.
The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. By incorporating a hydrochloride moiety, the compound becomes more water-soluble, facilitating its absorption and distribution within the body. This feature is particularly important for oral formulations, where solubility directly impacts the bioavailability and therapeutic response.
Current research in medicinal chemistry emphasizes the development of innovative scaffolds that can be rapidly optimized for specific therapeutic applications. The structural features of 2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride make it an attractive candidate for such endeavors. Its modular design allows for easy modifications at various positions, enabling chemists to fine-tune its pharmacological properties. For example, additional functional groups can be introduced to enhance receptor binding or to improve metabolic stability.
The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug interactions at both molecular and physiological levels. It can increase the lipophilicity of a compound, thereby improving its ability to cross biological membranes. Additionally, it can enhance binding affinity by introducing steric hindrance and electronic effects that optimize interactions with biological targets. These properties make trifluoromethyl-substituted compounds highly sought after in drug discovery.
In conclusion, 2-(piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combining a piperidine moiety with a trifluoromethyl group, offer advantages such as enhanced metabolic stability and improved binding affinity. The hydrochloride salt form further enhances its solubility and bioavailability, making it an attractive candidate for further research and development.
1360437-68-8 (2-(Piperidin-4-ylmethyl)-4-(trifluoromethyl)pyrimidine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)